beta-Endosulfan

Specification

• Description: Alpha - endosulfan appears as brown crystals. (NTP, 1992); Beta-endosulfan appears as brown crystals. Melting point 208-210 °C. Used as an insecticide.; A polychlorinated compound used for controlling a variety of insects. It is practically water-insoluble, but readily adheres to clay particles and persists in soil and water for several years. Its mode of action involves repetitive nerve-discharges positively correlated to increase in temperature. This compound is extremely toxic to most fish. (From Comp Biochem Physiol (C) 1993 Jul;105(3):347-61)
• CAS No.: 33213-65-9
• Molecular Formula: C9H6Cl6O3S
• Molecular Weight: 406.9 g/mol
• IUPAC Name: (1S,2R,8S,9R)-1,9,10,11,12,12-hexachloro-4,6-dioxa-5λ4-thiatricyclo[7.2.1.02,8]dodec-10-ene 5-oxide
• Standard InChI: InChI=1S/C9H6Cl6O3S/c10-5-6(11)8(13)4-2-18-19(16)17-1-3(4)7(5,12)9(8,14)15/h3-4H,1-2H2/t3-,4+,7-,8+,19?
• Standard InChI Key: RDYMFSUJUZBWLH-AZVNHNRSSA-N
• Isomeric SMILES: C1[C@@H]2[C@H](COS(=O)O1)[C@@]3(C(=C([C@]2(C3(Cl)Cl)Cl)Cl)Cl)Cl
• Impurities: Technical endosulfan according to The Food and Agricultural Organization specifications must contain 94% endosulfan as the active ingredient and impurities may not exceed 2% endosulfan alcohol and 1% endosulfan ether.
• SMILES: C1C2C(COS(=O)O1)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl
• Canonical SMILES: C1C2C(COS(=O)O1)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl
• Boiling Point: Decomposes (NIOSH, 2024); 106 °C at 0.7 mm Hg (with partial decomposition); decomposes; Decomposes
• Colorform: Brown crystals ... [Note: Technical product is a tan, waxy, isomer mixture].
• Melting Point: 226 to 230 °F (NTP, 1992); 406 to 410 °F (NTP, 1992)